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Compound of Interest

Compound Name: SKF-75670 hydrobromide

Cat. No.: B1682075 Get Quote

An In-Depth Technical Guide to SKF-75670
Hydrobromide
For Researchers, Scientists, and Drug Development Professionals

Abstract
SKF-75670 hydrobromide is a synthetic benzazepine derivative recognized for its distinct

pharmacological profile as a dopamine D1 receptor partial agonist. This technical guide

provides a comprehensive overview of its chemical properties, mechanism of action, and key

experimental findings. The document is intended to serve as a resource for researchers

engaged in the study of dopaminergic systems and the development of novel therapeutics

targeting these pathways. All quantitative data are presented in structured tables, and relevant

signaling pathways and experimental workflows are visualized using diagrams in the DOT

language.

Chemical and Physical Properties
SKF-75670 hydrobromide is the hydrobromide salt of the parent compound, SKF-75670. Its

fundamental chemical and physical properties are summarized in the table below.
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Property Value

CAS Number 62717-63-9

Molecular Formula C₁₇H₁₉NO₂ · HBr

Molecular Weight 350.25 g/mol

Appearance White to yellow solid

Synonyms
7,8-dihydroxy-3-methyl-1-phenyl-2,3,4,5-

tetrahydro-1H-3-benzazepine hydrobromide

Pharmacological Profile
Mechanism of Action
SKF-75670 hydrobromide is characterized as a partial agonist at the dopamine D1 receptor.

Its "atypical" nature is highlighted by observations of antagonist activity in some in vitro assays,

while demonstrating agonist effects in vivo. This suggests a complex interaction with the D1

receptor and its downstream signaling cascades. The compound is also noted to act as a

cocaine antagonist.

Dopamine D1 receptors are G-protein coupled receptors (GPCRs) that have been shown to

couple to multiple G-proteins, primarily Gαs/olf and Gαq. The canonical pathway involves the

activation of Gαs/olf, which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP).

However, evidence suggests that D1 receptors can also signal through Gαq, leading to the

activation of phospholipase C (PLC) and subsequent downstream signaling. The partial

agonism of SKF-75670 may be explained by biased signaling, where it preferentially activates

one pathway over the other, or acts as an agonist at one and an antagonist at another.
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Dopamine D1 Receptor Signaling Pathways

Experimental Data and Protocols
In Vivo Studies: Locomotor Activity in an Animal Model
of Parkinson's Disease

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1682075?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a key study, SKF-75670 hydrochloride was administered to common marmosets treated with

MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine), a neurotoxin that induces parkinsonism.

The study revealed that SKF-75670 reduced locomotor activity in these animals.[1]

Experimental Protocol: Locomotor Activity Assessment

A standardized protocol for assessing locomotor activity in rodents, which can be adapted for

other species, is outlined below.
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Start

Acclimate animals to testing room

Habituate animals to open field arena

Administer SKF-75670 or vehicle (i.p.)

Place animal in the center of the open field

Record locomotor activity for a defined period (e.g., 60 min)

Analyze data for distance traveled, rearing, etc.

End
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Workflow for Rodent Locomotor Activity Study

In Vitro Studies: Adenylyl Cyclase Activation
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While specific quantitative data on the effect of SKF-75670 on cAMP accumulation is not

readily available in the public domain, the general procedure for assessing D1 receptor-

mediated adenylyl cyclase activation is well-established. This typically involves using cells

expressing the dopamine D1 receptor and measuring the production of cAMP in response to

agonist stimulation.

Experimental Protocol: In Vitro cAMP Accumulation Assay
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Start

Culture cells expressing Dopamine D1 receptors

Plate cells in multi-well plates

Pre-incubate with phosphodiesterase inhibitor

Stimulate with varying concentrations of SKF-75670

Lyse cells to release intracellular contents

Measure cAMP levels (e.g., ELISA, HTRF)

Generate dose-response curve and calculate EC50

End
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Workflow for In Vitro cAMP Accumulation Assay
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Summary and Future Directions
SKF-75670 hydrobromide is a valuable pharmacological tool for investigating the complexities

of the dopamine D1 receptor system. Its partial agonist nature and potential for biased

signaling make it an interesting compound for studying the differential roles of Gs/olf- and Gq-

mediated pathways in both normal and pathological states. Further research is warranted to

fully elucidate its binding kinetics, functional efficacy at different signaling endpoints, and its

therapeutic potential in conditions such as Parkinson's disease, schizophrenia, and substance

use disorders. The collection of more extensive quantitative data, including Ki, EC50, and IC50

values across various assays, will be crucial for advancing our understanding of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1682075?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

